Cas no 1019111-19-3 (4-(4-Fluoro-phenyl)-2-methylamino-thiazol-5-yl-acetic acid)
1019111-19-3 structure
Product Name:4-(4-Fluoro-phenyl)-2-methylamino-thiazol-5-yl-acetic acid
CAS No:1019111-19-3
MF:C12H11FN2O2S
MW:266.291344881058
MDL:MFCD11053224
CID:1076327
PubChem ID:29888402
Update Time:2025-04-20
4-(4-Fluoro-phenyl)-2-methylamino-thiazol-5-yl-acetic acid Chemical and Physical Properties
Names and Identifiers
-
- [4-(4-Fluoro-phenyl)-2-methylamino-thiazol-5-yl]-acetic acid
- MFCD11053224
- [4-(4-fluorophenyl)-2-(methylamino)-1,3-thiazol-5-yl]acetic acid
- 5-thiazoleacetic acid, 4-(4-fluorophenyl)-2-(methylamino)-
- ALBB-018392
- 2-(4-(4-Fluorophenyl)-2-(methylamino)thiazol-5-yl)acetic acid
- 2-(4-(4-Fluorophenyl)-2-(methylamino)thiazol-5-yl)aceticacid
- AKOS000302335
- 1019111-19-3
- LS-06065
- 2-[4-(4-Fluorophenyl)-2-(methylamino)-1,3-thiazol-5-yl]acetic acid
- CS-0325460
- 4-(4-Fluoro-phenyl)-2-methylamino-thiazol-5-yl-acetic acid
-
- MDL: MFCD11053224
- Inchi: 1S/C12H11FN2O2S/c1-14-12-15-11(9(18-12)6-10(16)17)7-2-4-8(13)5-3-7/h2-5H,6H2,1H3,(H,14,15)(H,16,17)
- InChI Key: JNVHLBNEIVVMIR-UHFFFAOYSA-N
- SMILES: S1C(NC)=NC(C2C=CC(=CC=2)F)=C1CC(=O)O
Computed Properties
- Exact Mass: 266.053
- Monoisotopic Mass: 266.053
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 298
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 90.5A^2
- XLogP3: 2.5
Experimental Properties
- PSA: 90.46000
- LogP: 2.69100
4-(4-Fluoro-phenyl)-2-methylamino-thiazol-5-yl-acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 042685-1g |
2-[4-(4-Fluorophenyl)-2-(methylamino)-1,3-thiazol-5-yl]acetic acid |
1019111-19-3 | 1g |
£307.00 | 2022-03-01 | ||
| Chemenu | CM484294-1g |
2-(4-(4-Fluorophenyl)-2-(methylamino)thiazol-5-yl)acetic acid |
1019111-19-3 | 97% | 1g |
$264 | 2023-01-05 | |
| TRC | F018870-250mg |
[4-(4-Fluoro-phenyl)-2-methylamino-thiazol-5-yl]-acetic acid |
1019111-19-3 | 250mg |
$ 275.00 | 2022-06-05 | ||
| TRC | F018870-500mg |
[4-(4-Fluoro-phenyl)-2-methylamino-thiazol-5-yl]-acetic acid |
1019111-19-3 | 500mg |
$ 450.00 | 2022-06-05 | ||
| TRC | F018870-1000mg |
[4-(4-Fluoro-phenyl)-2-methylamino-thiazol-5-yl]-acetic acid |
1019111-19-3 | 1g |
$ 720.00 | 2022-06-05 | ||
| abcr | AB410884-500 mg |
[4-(4-Fluorophenyl)-2-(methylamino)-1,3-thiazol-5-yl]acetic acid |
1019111-19-3 | 500MG |
€254.60 | 2023-02-03 | ||
| abcr | AB410884-1 g |
[4-(4-Fluorophenyl)-2-(methylamino)-1,3-thiazol-5-yl]acetic acid |
1019111-19-3 | 1g |
€322.50 | 2023-04-24 | ||
| abcr | AB410884-500mg |
[4-(4-Fluorophenyl)-2-(methylamino)-1,3-thiazol-5-yl]acetic acid; . |
1019111-19-3 | 500mg |
€269.00 | 2025-02-27 | ||
| abcr | AB410884-1g |
[4-(4-Fluorophenyl)-2-(methylamino)-1,3-thiazol-5-yl]acetic acid; . |
1019111-19-3 | 1g |
€317.00 | 2025-02-27 | ||
| A2B Chem LLC | AI05486-500mg |
[4-(4-Fluorophenyl)-2-(methylamino)-1,3-thiazol-5-yl]acetic acid |
1019111-19-3 | >95% | 500mg |
$467.00 | 2024-04-20 |
4-(4-Fluoro-phenyl)-2-methylamino-thiazol-5-yl-acetic acid Related Literature
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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